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Compound of Interest |

Compound Name: Manganese carbide
CAS No.: 12266-65-8
Cat. No.: B16070699
Get Quote
. J

An essential guide for the safe handling, management, and disposal of manganese carbide in
a laboratory setting, ensuring the safety of personnel and compliance with regulatory
standards.

For researchers, scientists, and professionals in drug development, the proper management of
chemical waste is paramount. This document provides a comprehensive, step-by-step guide to
the safe disposal of manganese carbide, a compound that requires careful handling due to its
potential hazards. Adherence to these procedures is critical for minimizing risks and ensuring a
safe laboratory environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be familiar with the immediate safety
and handling precautions for manganese carbide. The primary risks associated with this
compound are dust inhalation, flammability, and reactions with moisture.

Personal Protective Equipment (PPE): All personnel handling manganese carbide must wear
the following PPE:
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» Respiratory Protection: A full-face respirator is necessary if exposure limits are exceeded or
if dust is present.[1]

» Skin Protection: Chemical-impermeable gloves and fire/flame-resistant and impervious
clothing are required.[1]

o Eye Protection: Tightly fitting safety goggles with side-shields are mandatory.[1]

Handling and Storage:

Always handle manganese carbide in a well-ventilated area, preferably within a chemical
fume hood.[1][2]

e Use non-sparking tools and avoid the formation of dust and aerosols.[1][2]

» Store the compound in a tightly closed container in a dry, cool, and well-ventilated place,
away from incompatible materials.[1][2][3][4]

e Prevent fire caused by electrostatic discharge.[2]

Hazardous Waste Classification

Proper disposal of manganese carbide begins with its correct classification as a hazardous
waste. While manganese compounds are listed as toxic substances under Section 313 of the
Emergency Planning and Community Right to Know Act (EPCRA), a specific EPA hazardous
waste code for manganese carbide is not explicitly listed. Therefore, classification must be
based on the characteristics of the waste.

Manganese carbide may exhibit one or more of the following hazardous characteristics as
defined by the Resource Conservation and Recovery Act (RCRA):

« Ignitability (EPA Waste Code: D001): Manganese carbide powder and dust are flammable.

» Reactivity (EPA Waste Code: D0O03): It can react with water or acids to produce flammable
gases.

It is the responsibility of the waste generator to determine the hazardous characteristics of the
manganese carbide waste, which may require laboratory analysis. Consultation with your
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institution's Environmental Health and Safety (EHS) department and a licensed hazardous
waste disposal facility is essential to ensure accurate classification.

Step-by-Step Disposal Procedure

The disposal of manganese carbide must be managed as a hazardous waste. Do not attempt
to dispose of this material down the drain or in regular solid waste. The following steps outline
the recommended procedure for its proper disposal.

Step 1: Waste Collection and Labeling

« Container Selection: Collect manganese carbide waste in a designated, compatible, and
properly sealed container. The container must be in good condition, free of leaks or cracks.

o Labeling: Clearly label the container with the words "Hazardous Waste," the full chemical
name "Manganese Carbide,"” and the appropriate hazard pictograms (e.g., flammable).

Step 2: On-Site Storage

e Segregation: Store the hazardous waste container in a designated, well-ventilated, and
secure area, segregated from incompatible materials.

e Accumulation Time: Be aware of and comply with the hazardous waste accumulation time
limits for your generator status (e.g., Very Small Quantity Generator, Small Quantity
Generator, or Large Quantity Generator).

Step 3: Arrange for Disposal with a Licensed Facility

o Contact a Licensed Facility: Engage a certified hazardous waste disposal company. Provide
them with the Safety Data Sheet (SDS) for manganese carbide and any analytical results
from waste characterization.

o Disposal Method Selection: The disposal facility will determine the most appropriate
treatment and disposal method based on the waste's characteristics and regulatory
requirements. The two primary recommended methods are:

o Controlled Incineration: This process involves burning the hazardous material at high
temperatures in a specialized incinerator equipped with flue gas scrubbing to neutralize
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harmful emissions.[1]

o Chemical Destruction Plant: These facilities use chemical processes to neutralize or
destroy the hazardous components of the waste.[1]

o Landfill: Land disposal is the least preferred option and is only permissible for treated
residues from incineration or chemical destruction that meet strict regulatory standards.

Step 4: Packaging and Transportation

o Packaging: Package the hazardous waste container according to the Department of
Transportation (DOT) regulations and the specific requirements of the disposal facility.

e Manifesting: A hazardous waste manifest must be completed to track the waste from the
point of generation to its final disposal.

o Transportation: The transport of the hazardous waste must be conducted by a licensed
hazardous waste transporter.

Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is required to prevent exposure and
environmental contamination.

o Evacuate and Isolate: Immediately evacuate all non-essential personnel from the spill area
and secure all entry points.

» Remove Ignition Sources: Eliminate all sources of ignition in the vicinity of the spill.

» Ventilate: Ensure the area is well-ventilated.

o Containment and Cleanup:
o Wearing the appropriate PPE, carefully collect the spilled material using spark-proof tools.
o Place the collected material into a suitable, labeled, and closed container for disposal.

o Do not allow the spilled material to enter drains or waterways.[1]
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» Decontamination: Thoroughly clean the spill area after the material has been collected.

Quantitative Data Summary

Parameter Valuel/lInformation Source
Chemical Formula Mn3C [3]
CAS Number 12121-90-3 [1]
Appearance Grey-black powder [3]
Melting Point 1520°C [3]
Density 6.89 g/cm?3 [3]

Insoluble in concentrated

B sulfuric acid and nitric acid.
Solubility _ [3]
Decomposed by water or dilute

acid.
Potential EPA Hazardous D001 (Ignitability), D003
Waste Codes (Reactivity)

Manganese Carbide Disposal Workflow
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Caption: Workflow for the safe disposal of manganese carbide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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